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PAC-1-d8 PAC-1-d8
Brand Name: Vulcanchem
CAS No.: 1287241-26-2
VCID: VC0030601
InChI: InChI=1S/C23H28N4O2/c1-2-7-20-10-6-11-21(23(20)29)16-24-25-22(28)18-27-14-12-26(13-15-27)17-19-8-4-3-5-9-19/h2-6,8-11,16,24H,1,7,12-15,17-18H2,(H,25,28)/b21-16+/i12D2,13D2,14D2,15D2
SMILES: C=CCC1=CC=CC(=CNNC(=O)CN2CCN(CC2)CC3=CC=CC=C3)C1=O
Molecular Formula: C23H28N4O2
Molecular Weight: 400.552

PAC-1-d8

CAS No.: 1287241-26-2

Reference Standards

VCID: VC0030601

Molecular Formula: C23H28N4O2

Molecular Weight: 400.552

PAC-1-d8 - 1287241-26-2

CAS No. 1287241-26-2
Product Name PAC-1-d8
Molecular Formula C23H28N4O2
Molecular Weight 400.552
IUPAC Name 2-(4-benzyl-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-N/'-[(E)-(6-oxo-5-prop-2-enylcyclohexa-2,4-dien-1-ylidene)methyl]acetohydrazide
Standard InChI InChI=1S/C23H28N4O2/c1-2-7-20-10-6-11-21(23(20)29)16-24-25-22(28)18-27-14-12-26(13-15-27)17-19-8-4-3-5-9-19/h2-6,8-11,16,24H,1,7,12-15,17-18H2,(H,25,28)/b21-16+/i12D2,13D2,14D2,15D2
Standard InChIKey XSGXRYNZNGUGEJ-ZWTFGYGDSA-N
SMILES C=CCC1=CC=CC(=CNNC(=O)CN2CCN(CC2)CC3=CC=CC=C3)C1=O
Synonyms 4-(Phenylmethyl)-1-(piperazine-d8)acetic Acid (2E)-2-[[2-Hydroxy-3-(2-propen-1-yl)_x000B_phenyl]methylene]hydrazide;
Last Modified Aug 20 2021
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